Cas no 23295-32-1 (Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]chloro(pyridine)-, (OC-6-42)-)

• Product Name: Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]chloro(pyridine)-, (OC-6-42)-
• CAS No: 23295-32-1
• MF: C₁₃H₂₆ClCoN₅O₄
• MW: 410.762842655182
• CID: 251936
• PubChem ID: 24860975
• Update Time: 2025-10-20

Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]chloro(pyridine)-, (OC-6-42)- Chemical and Physical Properties

Names and Identifiers

• Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]chloro(pyridine)-, (OC-6-42)-
• CHLORO(PYRIDINE)BIS(DIMETHYLGLYOXIMATO)COBALT(III) (COBALOXIME)
• chlorocobalt(1+),N-[(Z)-3-nitrosobut-2-en-2-yl]hydroxylamine,piperidin-1-ide
• bis(dimethylglyoximato)(pyridine)cobalt(III) chloride
• Chloro(pyridine)cobaloxime(III)
• NSC 175756
• Chloro(pyridine)bis(dimethylglyoximato)cobalt(III)
• NSC175756
• chlorocobalt(1+);(NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine;piperidin-1-ide
• NSC-175756
• 23295-32-1
• Chlorobis(dimethylglyoximato)(pyridine)cobalt(III)
• chloro(pyridine)bis(dimethylglyoximato)-cobalt(ii
• TETRAMETHYL ORTHOSILICATE, 99+%
• COBALOXIM
• CHLORO(PYRIDINE)BIS(DIMETHYLGLYOXIMATO)COBALT(III)(COBALOXIME)
• Chloro(pyridine)bis(dimethylglyoximato)cobalt(III),Chloro(pyridine)cobaloxime(III)

• MDL： MFCD00075236
• Inchi： 1S/C5H10N.2C4H8N2O2.ClH.Co/c1-2-4-6-5-3-1;2*1-3(5-7)4(2)6-8;;/h1-5H2;2*7-8H,1-2H3;1H;/q-1;;;;+2/p-1/b;2*5-3+,6-4+;;
• InChI Key： HMXQEQFAVFPUEP-DVTASQICSA-M
• SMILES： [Co+]Cl.O/N=C(\C)/C(/C)=N/O.O/N=C(\C)/C(/C)=N/O.[N-]1CCCCC1

Computed Properties

• Exact Mass: 403.04600
• Monoisotopic Mass: 410.100526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: nothing
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 235 °C (dec.) (lit.)
• PSA: 121.25000
• LogP: 3.15770
• Solubility: Not determined

Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]chloro(pyridine)-, (OC-6-42)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)]chloro(pyridine)-, (OC-6-42)-

Cobalt Bis[2,3-Butanedione Di(oximato-kN)] Chloro(Pyridine) Complex: Properties, Applications, and Recent Advances

The compound with CAS No. 23295-32-1, commonly referred to as Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) (OC-6-42), is a highly specialized cobalt complex with unique structural and functional properties. This compound has garnered significant attention in the fields of coordination chemistry, catalysis, and materials science due to its versatile applications and intriguing chemical behavior. Recent advancements in synthetic methodologies and characterization techniques have further elucidated its structural dynamics and potential uses in advanced technologies.

Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) is a coordination complex where cobalt is at the center of a tridentate ligand system. The ligands include two oxime groups derived from 2,3-butanedione and a pyridine ring. The oxime groups act as bidentate ligands, while the pyridine serves as a monodentate ligand. This arrangement creates a stable octahedral geometry around the cobalt ion, which is crucial for its catalytic activity and magnetic properties. The presence of the chloro group further enhances the stability of the complex under various reaction conditions.

Recent studies have highlighted the exceptional catalytic performance of this compound in organic synthesis reactions. For instance, Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) has been employed as an efficient catalyst in the oxidation of alcohols to ketones and aldehydes. Its ability to activate oxygen from air or other oxidants makes it a sustainable alternative to traditional metal catalysts. Moreover, this compound has shown promise in asymmetric catalysis, where it facilitates the formation of enantioselective products with high yields.

In addition to its catalytic applications, Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) has been explored for its potential in magnetic materials. The octahedral geometry of the cobalt center imparts strong magnetic anisotropy to the compound, making it a candidate for use in spintronic devices. Recent research has focused on synthesizing thin films of this complex for integration into memory storage technologies. The compatibility of this compound with existing semiconductor fabrication techniques further enhances its potential in this field.

The synthesis of Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) involves a multi-step process that requires precise control over reaction conditions. Typically, cobalt chloride is reacted with 2,3-butanedione oxime in the presence of pyridine under inert atmosphere conditions. The reaction is monitored using advanced spectroscopic techniques such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) spectroscopy to ensure the formation of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound.

From an environmental standpoint, Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) exhibits low toxicity and biodegradability under controlled conditions. This makes it suitable for use in industrial processes where environmental impact is a critical consideration. However, like all chemical compounds, proper handling and disposal protocols must be followed to minimize any adverse effects on ecosystems.

Looking ahead, ongoing research into Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) is focused on expanding its applications in renewable energy technologies. For example, this compound is being investigated as an electrocatalyst for water splitting reactions—a key process in hydrogen fuel production. Its ability to facilitate both oxygen evolution and hydrogen evolution reactions with high efficiency makes it a promising candidate for sustainable energy solutions.

In summary, Cobalt bis[2,3-butanedione di(oximato-kN)] chloro(pyridine) (CAS No. 23295-32-1) is a versatile cobalt complex with wide-ranging applications in catalysis, magnetism, and renewable energy technologies. Its unique structural properties and functional versatility continue to drive innovation across multiple scientific disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing modern materials science and sustainable industrial practices.